Cas no 1261569-51-0 (Ethyl 3-amino-4-iodobenzoate)

Ethyl 3-amino-4-iodobenzoate structure
Ethyl 3-amino-4-iodobenzoate structure
Product name:Ethyl 3-amino-4-iodobenzoate
CAS No:1261569-51-0
MF:C9H10NO2I
MW:291.0852
CID:1038870
PubChem ID:59762281

Ethyl 3-amino-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-iodobenzoate
    • 1261569-51-0
    • SCHEMBL3666786
    • AKOS012322928
    • Z1079174236
    • QBJZQAQWVLGNJY-UHFFFAOYSA-N
    • G27805
    • A889639
    • DTXSID00732879
    • Benzoic acid, 3-amino-4-iodo-, ethyl ester
    • Ethyl3-Amino-4-iodobenzoate
    • SB82342
    • EN300-170595
    • Ethyl 3-amino-4-iodo-benzoate
    • CS-0309242
    • MDL: MFCD09839173
    • Inchi: InChI=1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
    • InChI Key: QBJZQAQWVLGNJY-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=C(C=C1)I)N

Computed Properties

  • Exact Mass: 290.97563g/mol
  • Monoisotopic Mass: 290.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-amino-4-iodobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-170595-5.0g
ethyl 3-amino-4-iodobenzoate
1261569-51-0 95.0%
5.0g
$1115.0 2025-02-20
A2B Chem LLC
AA35909-250mg
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 90%
250mg
$192.00 2024-04-20
Aaron
AR000SK1-100mg
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 95%
100mg
$170.00 2025-01-20
Aaron
AR000SK1-5g
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 95%
5g
$1559.00 2025-01-20
1PlusChem
1P000SBP-500mg
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 95%
500mg
$351.00 2025-02-18
A2B Chem LLC
AA35909-1g
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 90%
1g
$441.00 2024-04-20
A2B Chem LLC
AA35909-2.5g
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 90%
2.5g
$829.00 2024-04-20
1PlusChem
1P000SBP-1g
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 95%
1g
$463.00 2025-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1379912-500mg
Ethyl 3-amino-4-iodobenzoate
1261569-51-0 95+%
500mg
¥6645.00 2024-08-09
A2B Chem LLC
AA35909-500mg
Benzoic acid, 3-amino-4-iodo-, ethyl ester
1261569-51-0 90%
500mg
$334.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:1261569-51-0)Ethyl 3-amino-4-iodobenzoate
A889639
Purity:99%
Quantity:1g
Price ($):279.0